S-Phenyl thioisobutyrate
Description
S-Phenyl thioisobutyrate is a useful research compound. Its molecular formula is C10H12OS and its molecular weight is 180.27 g/mol. The purity is usually 95%.
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Properties
CAS No. |
58443-71-3 |
|---|---|
Molecular Formula |
C10H12OS |
Molecular Weight |
180.27 g/mol |
IUPAC Name |
S-phenyl 2-methylpropanethioate |
InChI |
InChI=1S/C10H12OS/c1-8(2)10(11)12-9-6-4-3-5-7-9/h3-8H,1-2H3 |
InChI Key |
QBSNMPRRAPQQJL-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)C(=O)SC1=CC=CC=C1 |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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